Cas no 1361657-85-3 (3,2',4',6'-Tetrachlorobiphenyl-4-ethylamine)

• Product Name: 3,2',4',6'-Tetrachlorobiphenyl-4-ethylamine
• CAS No: 1361657-85-3
• MF: C₁₄H₁₁Cl₄N
• MW: 335.055839776993
• CID: 4995618
• Update Time: 2025-07-22

3,2',4',6'-Tetrachlorobiphenyl-4-ethylamine Chemical and Physical Properties

Names and Identifiers

• 3,2',4',6'-Tetrachlorobiphenyl-4-ethylamine

• Inchi： 1S/C14H11Cl4N/c15-10-6-12(17)14(13(18)7-10)9-2-1-8(3-4-19)11(16)5-9/h1-2,5-7H,3-4,19H2
• InChI Key： SYVPARZWWYFMNY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCN)C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 5.4
• Topological Polar Surface Area: 26

Additional information on 3,2',4',6'-Tetrachlorobiphenyl-4-ethylamine

Introduction to 3,2',4',6'-Tetrachlorobiphenyl-4-ethylamine (CAS No. 1361657-85-3) and Its Emerging Applications in Chemical Biology

3,2',4',6'-Tetrachlorobiphenyl-4-ethylamine, identified by the chemical identifier CAS No. 1361657-85-3, is a halogenated biphenyl derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound, characterized by its four chlorine substituents and an ethylamine side chain, exhibits distinct chemical behaviors that make it a valuable candidate for various research and industrial applications.

The molecular structure of 3,2',4',6'-Tetrachlorobiphenyl-4-ethylamine contributes to its reactivity and interaction with biological systems. The presence of multiple halogen atoms enhances its ability to participate in nucleophilic substitution reactions, while the ethylamine group provides a site for further functionalization. These features have positioned this compound as a versatile building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

In recent years, researchers have been exploring the pharmacological potential of halogenated biphenyl derivatives. Studies have indicated that compounds with similar structures to 3,2',4',6'-Tetrachlorobiphenyl-4-ethylamine may exhibit properties such as antimicrobial and anti-inflammatory effects. The chlorine atoms in the biphenyl ring can influence the compound's solubility and bioavailability, making it an attractive candidate for drug design.

One of the most promising areas of research involving 3,2',4',6'-Tetrachlorobiphenyl-4-ethylamine is its application in the development of novel bioactive molecules. Researchers have utilized this compound as a precursor in synthesizing analogs with enhanced biological activity. For instance, modifications to the ethylamine group have led to derivatives with improved binding affinity to specific biological targets. These findings highlight the compound's potential as a scaffold for drug discovery.

The synthesis of 3,2',4',6'-Tetrachlorobiphenyl-4-ethylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the chlorine atoms at specific positions on the biphenyl ring. The ethylamine functionality is typically introduced through nucleophilic aromatic substitution or reductive amination, depending on the desired reaction conditions.

From an industrial perspective, 3,2',4',6'-Tetrachlorobiphenyl-4-ethylamine represents an important intermediate in the production of specialty chemicals. Its stability under various reaction conditions makes it suitable for large-scale manufacturing processes. Additionally, its compatibility with green chemistry principles has led to interest in developing environmentally friendly synthetic routes that minimize waste and hazardous byproducts.

The toxicological profile of 3,2',4',6'-Tetrachlorobiphenyl-4-ethylamine is another critical aspect that has been extensively studied. While halogenated biphenyls are known for their potential environmental persistence, recent research has focused on understanding their metabolic pathways and interactions with biological systems. These studies aim to provide insights into how such compounds behave in vivo and how they can be safely utilized in various applications.

In conclusion, 3,2',4',6'-Tetrachlorobiphenyl-4-ethylamine (CAS No. 1361657-85-3) is a multifaceted compound with significant potential in chemical biology and industrial chemistry. Its unique structural features enable diverse applications in drug discovery, material science, and specialty chemical manufacturing. As research continues to uncover new uses for this compound, it is likely to remain a cornerstone in the development of innovative solutions across multiple scientific disciplines.